Cas no 7466-50-4 (Phenanthrene-3-carbaldehyde)

Phenanthrene-3-carbaldehyde structure
Phenanthrene-3-carbaldehyde structure
Product Name:Phenanthrene-3-carbaldehyde
CAS No:7466-50-4
MF:C15H10O
MW:206.239304065704
CID:979723
PubChem ID:345202
Update Time:2025-04-19

Phenanthrene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene-3-carbaldehyde
    • 3-Phenanthrenecarbaldehyde
    • 3-Phenanthrenecarboxaldehyde
    • 3-Formyl-phenanthren
    • AC1L828S
    • AG-L-24262
    • ANW-67531
    • CTK2H8566
    • NSC402639
    • Phenanthren-3-carbaldehyd
    • Phenanthren-9-aldehyd
    • phenanthrene-3-carboxaldehyde
    • 3-phenanthrene
    • 7466-50-4
    • SCHEMBL5617799
    • FT-0763904
    • NSC-402639
    • A850212
    • AKOS015840864
    • DTXSID00322991
    • DB-022163
    • Inchi: 1S/C15H10O/c16-10-11-5-6-13-8-7-12-3-1-2-4-14(12)15(13)9-11/h1-10H
    • InChI Key: LHEOFIBQZSRTNC-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=C2C=CC3C=CC=CC=3C2=C1

Computed Properties

  • Exact Mass: 206.0732
  • Monoisotopic Mass: 206.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.80550
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